1-(1-Dimethylamino-ethylidene)-2-methyl-isothiourea

• Molecular Formula: C6H13N3S
• Molecular Weight: 159.26 g/mol
• IUPAC Name: methyl N-[1-(dimethylamino)ethylidene]carbamimidothioate
• InChI: InChI=1S/C6H13N3S/c1-5(9(2)3)8-6(7)10-4/h7H,1-4H3
• InChI Key: ARYYSSVASUEPGZ-UHFFFAOYSA-N
• Canonical SMILES: CC(=NC(=N)SC)N(C)C

Description

1-(1-Dimethylamino-ethylidene)-2-methyl-isothiourea is a useful research compound. Its molecular formula is C6H13N3S and its molecular weight is 159.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the slurry of thiourea (13.6 g, 178.6 mmol) in 130 mL DCM was added N,N-dimethylacetamide dimethylacetal (25 g, 187.6 mmol). The reaction mixture was stirred at room temperature for 5 hours. The mixture was condensed under reduced pressure providing an orange residue. To the residue was added 100 mL THF resulting orange suspension. To the suspension was added iodomethane (14.5 mL) under ice bath, and it was warmed to room temperature. The mixture was further stirred at room temperature for 2 hours resulting precipitates. The reaction was monitored by TLC. The precipitates obtained from the solution were filtered and washed with cold THF yielding pale brown solids (44.89 g, 87.5%).